Cas no 1725-14-0 (1-Oxa-8-thiacyclononadecan-19-one)

• Product Name: 1-Oxa-8-thiacyclononadecan-19-one
• CAS No: 1725-14-0
• MF: C₁₇H₃₂O₂S
• MW: 300.499784469604
• CID: 181476
• PubChem ID: 53440550
• Update Time: 2025-04-19

1-Oxa-8-thiacyclononadecan-19-one Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-8-thiacyclononadecan-19-one
• 12-Thiaoctadecanolide
• Undecanoicacid, 11-[(6-hydroxyhexyl)thio]-, r-lactone (7CI)
• 1725-14-0
• DTXSID80702651

• Inchi： 1S/C17H32O2S/c18-17-13-9-5-3-1-2-4-7-11-15-20-16-12-8-6-10-14-19-17/h1-16H2
• InChI Key： VSEBYBCAJUTPJV-UHFFFAOYSA-N
• SMILES： S1CCCCCCOC(CCCCCCCCCC1)=O

Computed Properties

• Exact Mass: 300.21246
• Monoisotopic Mass: 300.212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6A^2
• XLogP3: 5.7

Experimental Properties

• PSA: 26.3